Cas no 110768-31-5 (2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid)

• Product Name: 2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid
• CAS No: 110768-31-5
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• MDL: MFCD00187749
• CID: 3083791
• PubChem ID: 728409
• Update Time: 2025-10-28

2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxo-2-o-tolyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CCG-350662
• 1,3-dioxo-2-o-tolylisoindoline-5-carboxylic acid
• CBMicro_012874
• SMSF0003997
• BIM-0013041.P001
• CB02349
• STK295805
• 2-(2-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• MFCD00187749
• 1H-Isoindole-5-carboxylic acid,2,3-dihydro-2-(2-methylphenyl)-1,3-dioxo-
• EN300-04979
• 1,3-DIOXO-2-(O-TOLYL)ISOINDOLINE-5-CARBOXYLIC ACID
• Z56910450
• SCHEMBL5010574
• SR-01000197367-1
• SR-01000197367
• 110768-31-5
• AT29793
• Oprea1_711003
• GS-9628
• CS-0219801
• AKOS001055434
• Oprea1_018377
• 2-(2-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylicacid
• 2-(2-methylphenyl)-1,3-dioxoisoindole-5-carboxylic acid
• 2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid

• MDL： MFCD00187749
• Inchi： 1S/C16H11NO4/c1-9-4-2-3-5-13(9)17-14(18)11-7-6-10(16(20)21)8-12(11)15(17)19/h2-8H,1H3,(H,20,21)
• InChI Key： XVDRNJOUTFCUSS-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 281.06880783Da
• Monoisotopic Mass: 281.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid

Comprehensive Overview of 2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid (CAS No. 110768-31-5)

2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid (CAS No. 110768-31-5) is a specialized organic compound with a unique molecular structure that combines an isoindole core with a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and advanced material synthesis. The presence of both a methylphenyl group and a dioxo-isoindole moiety makes it a versatile intermediate for designing novel bioactive molecules.

In recent years, the demand for isoindole derivatives like 2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid has surged, driven by their role in developing small-molecule inhibitors and fluorescent probes. Researchers are particularly interested in its potential as a building block for targeted therapies, especially in oncology and neurodegenerative diseases. The compound's carboxylic acid group also allows for further derivatization, enabling the creation of bioconjugates and polymeric materials with tailored properties.

The synthesis of 2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Its CAS No. 110768-31-5 serves as a critical identifier for regulatory and procurement purposes, ensuring traceability in global supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, which are essential for research and industrial applications.

From an environmental and sustainability perspective, the compound's biodegradability and eco-friendly synthesis routes are increasingly scrutinized. Innovations in green chemistry have led to optimized protocols that minimize waste and energy consumption during production. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In the context of drug discovery, 2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid is explored for its pharmacophore potential. Its ability to interact with biological targets such as enzymes and receptors makes it a candidate for structure-activity relationship (SAR) studies. Additionally, its fluorescence properties are leveraged in imaging applications, contributing to advancements in diagnostic tools and theragnostic platforms.

The compound's relevance extends to material science, where its aromatic and conjugated systems are utilized in designing organic semiconductors and photovoltaic materials. With the growing interest in renewable energy, researchers are investigating its role in improving the efficiency of solar cells and light-emitting diodes (LEDs). These applications are frequently highlighted in academic literature and patent filings, reflecting its multidisciplinary utility.

For suppliers and distributors, CAS No. 110768-31-5 is a key identifier in catalogs and databases. The compound's storage conditions, solubility, and handling guidelines are critical for ensuring its stability and performance in end-use applications. Regulatory compliance, including REACH and GMP standards, further underscores its importance in commercial and research settings.

In summary, 2-(2-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid (CAS No. 110768-31-5) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique structural features and functional groups make it a valuable asset for researchers and industries aiming to innovate in these fields. As scientific inquiry and technological demands evolve, this compound is poised to remain a focal point of cutting-edge research and development.